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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of BMS-
604992 dihydrochloride, a potent and specific antagonist of the C-C chemokine receptor 2

(CCR2). Accurate preparation of this compound is critical for reliable and reproducible

experimental results in both in vitro and in vivo studies.

Compound Information
BMS-604992 dihydrochloride, also known as BMS CCR2 22, is a high-affinity antagonist of

the CCR2 receptor. It plays a crucial role in blocking the signaling pathway mediated by

chemokines, primarily the monocyte chemoattractant protein-1 (MCP-1 or CCL2). This

inhibitory action prevents the recruitment of monocytes and macrophages to sites of

inflammation, making it a valuable tool for research in inflammatory diseases, atherosclerosis,

and other related conditions.

Solubility Data
Proper dissolution is paramount for the efficacy of BMS-604992 dihydrochloride in any

experimental setup. The solubility of the compound can vary depending on the solvent. The

following table summarizes the known solubility data.
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Solvent Concentration Notes

DMSO (Dimethyl Sulfoxide) ≥ 100 mM

High solubility, suitable for

preparing concentrated stock

solutions.

≥ 10 mg/mL -

Ethanol ≥ 10 mM
Moderate solubility, can be

used for some applications.

Note: It is recommended to use fresh, anhydrous solvents to ensure maximum solubility and

stability of the compound.

Experimental Protocols
Preparation of Stock Solutions
Materials:

BMS-604992 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM DMSO Stock Solution:

Calculate the required mass: The molecular weight of BMS-604992 dihydrochloride (as

BMS CCR2 22) is 593.66 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 593.66 g/mol x 1000 mg/g = 5.94 mg

Weigh the compound: Carefully weigh out 5.94 mg of BMS-604992 dihydrochloride powder

using an analytical balance. Transfer the powder to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming in a water bath (not exceeding 40°C) or

brief sonication can aid in dissolution. Visually inspect the solution to ensure there are no

visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for In Vitro
Experiments
Materials:

10 mM BMS-604992 dihydrochloride stock solution in DMSO

Appropriate cell culture medium or assay buffer

Protocol:

Determine the final concentration: Decide on the final concentration of BMS-604992
dihydrochloride required for your experiment (e.g., 1 µM, 10 µM).

Serial Dilution: Perform a serial dilution of the 10 mM stock solution with the cell culture

medium or assay buffer to achieve the desired final concentration.

Important: The final concentration of DMSO in the working solution should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cellular toxicity. Ensure that the vehicle control

in your experiment contains the same final concentration of DMSO.

Mixing: Gently mix the working solution by pipetting up and down before adding it to your cell

cultures or assay plates.
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Signaling Pathway
BMS-604992 dihydrochloride acts as an antagonist to the CCR2 receptor, thereby inhibiting

the downstream signaling cascade initiated by its primary ligand, CCL2. This pathway is

fundamental to the chemotaxis of monocytes and macrophages.
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Caption: CCR2 signaling pathway and the inhibitory action of BMS-604992.

Experimental Workflow
The following diagram illustrates a general workflow for utilizing BMS-604992 dihydrochloride
in a cell-based assay.
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Caption: General workflow for a cell-based assay using BMS-604992.

Safety Precautions
BMS-604992 dihydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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To cite this document: BenchChem. [Dissolving BMS-604992 Dihydrochloride for
Experimental Use: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12425918#how-to-dissolve-bms-
604992-dihydrochloride-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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